2,6-difluoro-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]benzamide

• IUPAC Name: 2,6-difluoro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C15H10F2N2OS2/c1-21-15-19-11-6-5-8(7-12(11)22-15)18-14(20)13-9(16)3-2-4-10(13)17/h2-7H,1H3,(H,18,20)
• InChI Key: ZCZZNKIIZWQCHK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H10F2N2OS2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

To explore more efficient and less toxic antibacterial and antifungal pesticides, 2,6-difluorobenzamide was utilized as a starting material and ultimately synthesized 23 novel benzoylurea derivatives containing a pyrimidine moiety. Their structures were characterized and confirmed by 1H NMR, 13C NMR, 19F NMR, and HRMS.

Molecular Structure Analysis

The presence of the benzothiazole and thiazolo [4,5-g] [1,3]benzothiazole moieties suggests a potential role in targeting enzymes or receptors involved in cellular processes. The fluorine atoms and the amide group could further influence the molecule’s properties and interactions with biological targets.

Chemical Reactions Analysis

The molecular docking studies of the favored non-planar conformation of 2,6-difluoro-3-methoxybenzamide highlight the strong hydrophobic interactions between the difluoroaromatic ring and several key residues of the allosteric pocket.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C15H10F2N2OS2 and an average mass of 336.379 Da. The presence of the fluorine atoms in DFMBA is responsible for its non-planarity, with a dihedral angle of -27° between the carboxamide and the aromatic ring.

Scientific Research Applications

Drug Development

This compound has been used in the synthesis of various pharmaceuticals due to its potential biological activities. .

Organic Synthesis

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Mechanism of Action

Target of Action

The compound 2,6-difluoro-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide, also known as DMXAA or AS1404, is a thiazole compound. Thiazole compounds have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Mode of Action

For instance, they can undergo metalation reactions, including lithiation, magnesation, zincation, caldation, boronation, and silylation . The resulting metalated thiazoles can then participate in nucleophilic additions and metal-catalyzed cross-coupling reactions .